Cas no 821767-14-0 (Phenol, 4-[[2-(4-methoxyphenyl)-6-(phenylmethoxy)-1-naphthalenyl]oxy]-)

Phenol, 4-[[2-(4-methoxyphenyl)-6-(phenylmethoxy)-1-naphthalenyl]oxy]- structure
821767-14-0 structure
Product name:Phenol, 4-[[2-(4-methoxyphenyl)-6-(phenylmethoxy)-1-naphthalenyl]oxy]-
CAS No:821767-14-0
MF:C30H24O4
MW:448.509168624878
CID:697651
PubChem ID:69260302

Phenol, 4-[[2-(4-methoxyphenyl)-6-(phenylmethoxy)-1-naphthalenyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[[2-(4-methoxyphenyl)-6-(phenylmethoxy)-1-naphthalenyl]oxy]-
    • 4-[2-(4-methoxyphenyl)-6-phenylmethoxynaphthalen-1-yl]oxyphenol
    • SCHEMBL4966110
    • 821767-14-0
    • 4-{[6-(Benzyloxy)-2-(4-methoxyphenyl)naphthalen-1-yl]oxy}phenol
    • DTXSID00740131
    • Inchi: InChI=1S/C30H24O4/c1-32-25-12-7-22(8-13-25)28-17-9-23-19-27(33-20-21-5-3-2-4-6-21)16-18-29(23)30(28)34-26-14-10-24(31)11-15-26/h2-19,31H,20H2,1H3
    • InChI Key: KBIKURVKCJBUQM-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C2=C(C3=C(C=C2)C=C(C=C3)OCC4=CC=CC=C4)OC5=CC=C(C=C5)O

Computed Properties

  • Exact Mass: 448.16745924g/mol
  • Monoisotopic Mass: 448.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 589
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.9Ų
  • XLogP3: 7.4

Phenol, 4-[[2-(4-methoxyphenyl)-6-(phenylmethoxy)-1-naphthalenyl]oxy]- Related Literature

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